Cas no 1492762-99-8 (Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]-
• CAS No: 1492762-99-8
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5281951
• Update Time: 2025-10-30

Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]-
• 1-(Bromomethyl)-1-(tert-butoxymethyl)cyclobutane

• Inchi： 1S/C10H19BrO/c1-9(2,3)12-8-10(7-11)5-4-6-10/h4-8H2,1-3H3
• InChI Key： VDBINLDGDVQWFI-UHFFFAOYSA-N
• SMILES： C1(CBr)(COC(C)(C)C)CCC1

Additional information on Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]-

Introduction to Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]- (CAS No. 1492762-99-8)

Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]-, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic derivative with the CAS number 1492762-99-8 has garnered considerable attention due to its unique structural properties and potential applications in the synthesis of complex molecules. The compound features a cyclobutane core substituted with a bromomethyl group and a (1,1-dimethylethoxy)methyl moiety, which endows it with distinct reactivity and utility in various chemical transformations.

The bromomethyl group attached to the cyclobutane ring is particularly noteworthy, as it serves as a versatile handle for further functionalization. This feature makes the compound an invaluable intermediate in the synthesis of more intricate structures, including pharmaceuticals and agrochemicals. The presence of the (1,1-dimethylethoxy)methyl group adds an additional layer of complexity, influencing both the physical properties and reactivity of the molecule. Such structural motifs are often employed in medicinal chemistry to modulate pharmacokinetic profiles and enhance binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel methodologies for the construction of complex molecular architectures. The Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]- compound has emerged as a key player in this landscape. Its ability to undergo a variety of reactions, such as nucleophilic substitution and cross-coupling processes, makes it an attractive candidate for the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in constructing heterocyclic frameworks that mimic natural products and have potent biological activity.

One of the most compelling aspects of this compound is its role in the development of pharmaceutical intermediates. The cyclobutane ring is a common motif in many drugs due to its ability to adopt favorable conformations that enhance binding to biological targets. By incorporating functional groups like the bromomethyl and (1,1-dimethylethoxy)methyl units, chemists can fine-tune the properties of these intermediates to optimize drug-like characteristics. This approach has led to the discovery of several promising candidates for treating various diseases.

The synthetic utility of Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]- extends beyond pharmaceuticals. It has also found applications in materials science and polymer chemistry. The unique structural features of this compound allow for the creation of novel polymers with tailored properties. These materials can exhibit enhanced mechanical strength, thermal stability, or biodegradability, depending on how they are functionalized. Such advancements are crucial for developing sustainable materials that meet the demands of modern society.

Recent studies have highlighted the importance of understanding the mechanistic aspects of reactions involving this compound. Researchers have employed advanced computational techniques to model reaction pathways and predict outcomes with high accuracy. These insights have not only improved synthetic efficiency but also provided new avenues for discovering novel reactions that could further expand the utility of Cyclobutane derivatives.

The pharmacological potential of this compound is another area that has seen significant exploration. Preclinical studies have shown that derivatives of cyclobutane can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The ability to modify the structure at various positions allows for fine-tuning these activities to target specific diseases or conditions. This flexibility underscores the importance of having versatile building blocks like Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]- in drug discovery pipelines.

In conclusion, Cyclobutane, 1-(bromomethyl)-1-[(1,1-dimethylethoxy)methyl]- (CAS No. 1492762-99-8) represents a fascinating compound with broad applications in chemistry and medicine. Its unique structural features make it an excellent candidate for synthesizing complex molecules with potential biological activity. As research continues to uncover new ways to exploit its reactivity and functionality, we can expect further advancements in both pharmaceuticals and materials science.